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Compound of Interest

Compound Name: Benzyl 4-chlorophenyl ketone

Cat. No.: B156412 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of 4-Chlorodeoxybenzoin, a crucial intermediate in various synthetic pathways.

The information is presented to support laboratory research and development activities,

ensuring both scientific integrity and practical application.

Core Compound Identity and Physical Properties
4-Chlorodeoxybenzoin, systematically named 2-(4-chlorophenyl)-1-phenylethanone, is a

deoxybenzoin derivative. Its physical state at ambient temperature is a solid, typically

presenting as a powder. The coloration can range from white to a slight pale yellow, which can

be indicative of purity.

A critical physical parameter for the characterization of this compound is its melting point. The

established melting point for 4-Chlorodeoxybenzoin is in the range of 45-50 °C (113-122 °F).

This thermal property is a key indicator used to assess the purity of a synthesized batch.

Table 1: Summary of Physical and Chemical Properties
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Property Value Source

Chemical Name
2-(4-chlorophenyl)-1-

phenylethanone
N/A

Synonyms 4'-Chlorodeoxybenzoin N/A

Molecular Formula C₁₄H₁₁ClO N/A

Molecular Weight 230.69 g/mol N/A

Melting Point 45-50 °C (113-122 °F)

Boiling Point 213-214 °C (415-417 °F)

Appearance
White to slightly pale yellow

powder
[1]

Synthesis and Reaction Pathway
The synthesis of 4-Chlorodeoxybenzoin and related benzophenone derivatives often involves a

Friedel-Crafts acylation reaction. In a typical procedure, a substituted benzoyl chloride is

reacted with a suitable aromatic substrate in the presence of a Lewis acid catalyst, such as

anhydrous aluminum chloride (AlCl₃).

For instance, the synthesis of a related compound, 4-nitro-4'-chlorobenzophenone, is achieved

by reacting p-nitrobenzoyl chloride with chlorobenzene using anhydrous AlCl₃ as a catalyst.[2]

This highlights a common synthetic strategy for this class of compounds. The resulting product

can then undergo further reactions, such as reduction of a nitro group to an amine, to create

other valuable intermediates.[2]

The following diagram illustrates a generalized workflow for the synthesis and subsequent

purification and characterization of such compounds.
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Caption: Generalized workflow for the synthesis and characterization of deoxybenzoin

derivatives.

Scientific Integrity: Characterization and Purity
Assessment
To ensure the identity and purity of synthesized 4-Chlorodeoxybenzoin, a suite of analytical

techniques is employed. This multi-faceted approach provides a self-validating system for

quality control.

Melting Point Analysis
As previously stated, the melting point is a primary indicator of purity. A sharp melting range

that aligns with the literature value of 45-50 °C suggests a high degree of purity.

Spectroscopic Methods
A combination of spectroscopic techniques is essential for unambiguous structural

confirmation.

Infrared (IR) Spectroscopy: This technique is used to identify the presence of key functional

groups. For 4-Chlorodeoxybenzoin, a characteristic strong absorption band corresponding to

the carbonyl (C=O) stretching vibration would be expected.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR provides detailed

information about the carbon-hydrogen framework of the molecule. The chemical shifts,

integration, and coupling patterns in the ¹H NMR spectrum, along with the number of signals

in the ¹³C NMR spectrum, allow for a complete assignment of the molecular structure.

Mass Spectrometry (MS): MS is used to determine the molecular weight of the compound

and to analyze its fragmentation pattern, which can provide further structural evidence.

The logical relationship between these characterization techniques is illustrated below.
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Caption: Logical flow for the comprehensive characterization of 4-Chlorodeoxybenzoin.

Safety and Handling
4-Chlorodeoxybenzoin is classified as harmful if swallowed, causes skin irritation, may cause

an allergic skin reaction, and causes serious eye irritation. It is also toxic to aquatic life with

long-lasting effects. Therefore, appropriate personal protective equipment (PPE), including

gloves, eye protection, and a lab coat, should be worn when handling this compound. Work

should be conducted in a well-ventilated area, such as a fume hood. For detailed safety

information, refer to the Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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